N-benzyl-5,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: N-benzyl-5,6-dimethyl-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C15H16N2O2/c1-10-8-13(15(19)17-11(10)2)14(18)16-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: HUGCBUVROHRBKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)C(=C1)C(=O)NCC2=CC=CC=C2)C
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

N-benzyl-5,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide is a chemical compound with potential applications in scientific research. It is commonly referred to as BMDP and belongs to the class of pyridinecarboxamide derivatives. BMDP is a relatively new compound, and its synthesis method, mechanism of action, and physiological effects are still being explored.

Mechanism of Action

The exact mechanism of action of BMDP is not yet fully understood. However, it is believed to act as a modulator of the sigma-1 receptor, which is involved in various physiological processes, including pain perception, memory, and mood regulation. BMDP may also interact with other receptors and enzymes, leading to its observed physiological effects.
Biochemical and Physiological Effects:
BMDP has been shown to have various biochemical and physiological effects. In preclinical studies, it has been shown to exhibit analgesic, anti-inflammatory, and neuroprotective properties. BMDP has also been shown to modulate the release of neurotransmitters, including dopamine and serotonin, which are involved in mood regulation.

Advantages and Limitations for Lab Experiments

One advantage of using BMDP in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, BMDP has been shown to have low toxicity in animal studies, making it a potentially safe compound for use in research. However, one limitation of using BMDP is its limited availability, which may make it difficult to obtain for some researchers.

Future Directions

There are several future directions for research on BMDP. One potential area of investigation is its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of BMDP and its interactions with other receptors and enzymes. Finally, the synthesis of BMDP may be optimized to improve its yield and purity, making it more accessible for researchers.

Synthesis Methods

The synthesis of BMDP involves the reaction of 2,6-dimethylbenzaldehyde with methylamine and ethyl glyoxylate in the presence of a catalyst. The resulting product is then subjected to a series of chemical reactions, including reduction, acetylation, and benzyl protection, to yield the final compound.

Scientific Research Applications

BMDP has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been investigated for its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. BMDP has also been studied for its potential use as a tool in drug discovery and development.